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6-(5'-Nitro-2'-pyridyldithio)deoxydihydromorphine 6-(5'-Nitro-2'-pyridyldithio)deoxydihydromorphine
Brand Name: Vulcanchem
CAS No.: 130178-43-7
VCID: VC21185883
InChI: InChI=1S/C22H23N3O4S2/c1-24-9-8-22-14-4-6-17(30-31-18-7-3-13(11-23-18)25(27)28)21(22)29-20-16(26)5-2-12(19(20)22)10-15(14)24/h2-3,5,7,11,14-15,17,21,26H,4,6,8-10H2,1H3/t14-,15+,17+,21+,22?/m0/s1
SMILES: CN1CCC23C4C1CC5=C2C(=C(C=C5)O)OC3C(CC4)SSC6=NC=C(C=C6)[N+](=O)[O-]
Molecular Formula: C22H23N3O4S2
Molecular Weight: 457.6 g/mol

6-(5'-Nitro-2'-pyridyldithio)deoxydihydromorphine

CAS No.: 130178-43-7

Cat. No.: VC21185883

Molecular Formula: C22H23N3O4S2

Molecular Weight: 457.6 g/mol

* For research use only. Not for human or veterinary use.

6-(5'-Nitro-2'-pyridyldithio)deoxydihydromorphine - 130178-43-7

Specification

CAS No. 130178-43-7
Molecular Formula C22H23N3O4S2
Molecular Weight 457.6 g/mol
IUPAC Name (4R,4aR,7R,7aS)-3-methyl-7-[(5-nitropyridin-2-yl)disulfanyl]-2,4,4a,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-9-ol
Standard InChI InChI=1S/C22H23N3O4S2/c1-24-9-8-22-14-4-6-17(30-31-18-7-3-13(11-23-18)25(27)28)21(22)29-20-16(26)5-2-12(19(20)22)10-15(14)24/h2-3,5,7,11,14-15,17,21,26H,4,6,8-10H2,1H3/t14-,15+,17+,21+,22?/m0/s1
Standard InChI Key RAEKUJQUZFRYFZ-HVSMRNTNSA-N
Isomeric SMILES CN1CCC23[C@@H]4[C@H]1CC5=C2C(=C(C=C5)O)O[C@@H]3[C@@H](CC4)SSC6=NC=C(C=C6)[N+](=O)[O-]
SMILES CN1CCC23C4C1CC5=C2C(=C(C=C5)O)OC3C(CC4)SSC6=NC=C(C=C6)[N+](=O)[O-]
Canonical SMILES CN1CCC23C4C1CC5=C2C(=C(C=C5)O)OC3C(CC4)SSC6=NC=C(C=C6)[N+](=O)[O-]

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